Cas no 2091546-74-4 (methyl 4-hydroxy-2-methylpyrrolo[2,1-f][1,2,4]triazine-7-carboxylate)

• Product Name: methyl 4-hydroxy-2-methylpyrrolo[2,1-f][1,2,4]triazine-7-carboxylate
• CAS No: 2091546-74-4
• MF: C₉H₉N₃O₃
• MW: 207.186061620712
• CID: 4770528
• Update Time: 2026-02-26

methyl 4-hydroxy-2-methylpyrrolo[2,1-f][1,2,4]triazine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazine-7-carboxylic acid, 1,4-dihydro-2-methyl-4-oxo-, methyl ester
• methyl 4-hydroxy-2-methylpyrrolo[2,1-f][1,2,4]triazine-7-carboxylate

• Inchi： 1S/C9H9N3O3/c1-5-10-8(13)6-3-4-7(9(14)15-2)12(6)11-5/h3-4H,1-2H3,(H,10,11,13)
• InChI Key： YEGXFCMMLBCTKN-UHFFFAOYSA-N
• SMILES： N12C(C(OC)=O)=CC=C1C(=O)N=C(C)N2

Additional information on methyl 4-hydroxy-2-methylpyrrolo[2,1-f][1,2,4]triazine-7-carboxylate

Research Brief on Methyl 4-hydroxy-2-methylpyrrolo[2,1-f][1,2,4]triazine-7-carboxylate (CAS: 2091546-74-4)

Methyl 4-hydroxy-2-methylpyrrolo[2,1-f][1,2,4]triazine-7-carboxylate (CAS: 2091546-74-4) is a heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrrolo[2,1-f][1,2,4]triazine scaffold, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and antiviral agents. Recent studies have explored its synthesis, structural modifications, and biological activities, making it a subject of intense research interest.

The synthesis of methyl 4-hydroxy-2-methylpyrrolo[2,1-f][1,2,4]triazine-7-carboxylate typically involves multi-step organic reactions, including cyclization and esterification processes. Advanced techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm its structural integrity. Researchers have also investigated its physicochemical properties, including solubility and stability, to optimize its formulation for potential pharmaceutical applications.

In terms of biological activity, this compound has demonstrated inhibitory effects on specific kinases involved in cell proliferation and inflammation. Preliminary in vitro studies have shown that it can effectively modulate key signaling pathways, suggesting its potential as a lead compound for cancer therapy. Additionally, its antiviral properties have been explored, with some studies indicating activity against RNA viruses, although further validation is required.

Recent advancements in computational chemistry have facilitated the docking studies of methyl 4-hydroxy-2-methylpyrrolo[2,1-f][1,2,4]triazine-7-carboxylate with various target proteins. These studies have provided insights into its binding modes and interactions, aiding in the design of more potent derivatives. The compound's pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), is currently under investigation to assess its suitability for in vivo studies.

Despite its promising attributes, challenges remain in the development of methyl 4-hydroxy-2-methylpyrrolo[2,1-f][1,2,4]triazine-7-carboxylate as a therapeutic agent. Issues such as bioavailability and potential off-target effects need to be addressed through structural optimization and rigorous preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical trials.

In conclusion, methyl 4-hydroxy-2-methylpyrrolo[2,1-f][1,2,4]triazine-7-carboxylate represents a versatile scaffold with significant potential in drug discovery. Ongoing research aims to elucidate its mechanism of action, optimize its pharmacological properties, and explore its therapeutic applications. The compound's unique chemical structure and biological activities make it a valuable candidate for further investigation in the field of chemical biology and medicinal chemistry.